N-butyl-2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-butyl-2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C16H19ClN2OS2/c1-2-3-8-18-15(20)9-14-11-22-16(19-14)21-10-12-4-6-13(17)7-5-12/h4-7,11H,2-3,8-10H2,1H3,(H,18,20)
• InChI Key: MECGBALBDMSBIE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CC1=CSC(=N1)SCC2=CC=C(C=C2)Cl
• Molecular Formula: C16H19ClN2OS2
• Molecular Weight: 354.9 g/mol

Description

“N-butyl-2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)acetamide” is a compound that belongs to the class of thiazoles. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles are greatly affected by the substituents on a particular position of the thiazole ring.

Molecular Structure Analysis

The molecular structure of “N-butyl-2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)acetamide” can be characterized by 1H-NMR, 13C-NMR, and IR spectroscopy. The mass spectrometry data indicates a molecular weight of 469.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Anticonvulsant Properties

The thiazole ring in this compound exhibits aromatic properties due to its sulfur and nitrogen atoms. Analogues containing the 1,2,4-triazole ring have demonstrated high anticonvulsant properties. .

Nucleation of Polypropylene (PP)

The compound can be used as a nucleator for polypropylene (PP). Specifically, 2,2’-methylene-bis(4,6-di-tert-butyl-phenyl) phosphate sodium (NA-11) is prepared from this compound. .

Antifungal Activity

Researchers have synthesized related compounds with 5-(2-substituted-1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxybenzamides. .

Antimicrobial and Anticancer Potential

Newly synthesized N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have been investigated for their pharmacological activities. .

Quantum Chemical Investigations

The compound’s growth, spectral properties, and quantum chemical behavior have been studied. .

Biochemical Pathways and Enzyme Modulation

When this compound enters physiological systems, it interacts with biochemical pathways, enzymes, and receptors. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific targets can vary depending on the substituents on the thiazole ring .

Mode of Action

Thiazole derivatives have been reported to interact with their targets through various orientations of the thiazole ring, namely nitrogen orientation, sulfur orientation, and parallel orientation . The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug-target protein interaction .

Biochemical Pathways

Thiazole derivatives have been known to affect a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties and their impact on bioavailability.

Result of Action

Thiazole derivatives have been reported to exhibit a wide range of biological activities, which would result in various molecular and cellular effects .